Cas no 1310381-37-3 (2-CYANOPROPIONIC ACID ETHYL ESTER)

• Product Name: 2-CYANOPROPIONIC ACID ETHYL ESTER
• CAS No: 1310381-37-3
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 3158114
• PubChem ID: 71306055
• Update Time: 2025-04-21

2-CYANOPROPIONIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-CYANOPROPIONIC ACID ETHYL ESTER
• 1932095-81-2
• TERT-BUTYL (5R,6S)-6-AMINO-1,4-DIAZABICYCLO[3.2.1]OCTANE-4-CARBOXYLATE
• 1310381-37-3
• rel-tert-Butyl (5R,6S)-6-amino-1,4-diazabicyclo[3.2.1]octane-4-carboxylate
• rel-tert-Butyl(5R,6S)-6-amino-1,4-diazabicyclo[3.2.1]octane-4-carboxylate

• Inchi： 1S/C11H21N3O2/c1-11(2,3)16-10(15)14-5-4-13-6-8(12)9(14)7-13/h8-9H,4-7,12H2,1-3H3/t8-,9+/m0/s1
• InChI Key： KNCUVRFGMWFXMX-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C[C@@H]([C@H]1C2)N)=O

Computed Properties

• Exact Mass: 227.16337692Da
• Monoisotopic Mass: 227.16337692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.8Ų